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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and
biological evaluation of PROTAC STING Degrader-2, a covalent proteolysis-targeting chimera
designed to induce the degradation of the Stimulator of Interferon Genes (STING) protein.

Core Concepts: PROTACs and STING Degradation

Proteolysis-targeting chimeras (PROTACS) are heterobifunctional molecules that harness the
cell's natural protein disposal system, the ubiquitin-proteasome system, to selectively eliminate
target proteins.[1] They consist of three key components: a ligand that binds to the protein of
interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.
By bringing the POI and the E3 ligase into close proximity, PROTACSs facilitate the
ubiquitination of the POI, marking it for degradation by the proteasome.[1]

The STING protein is a central signaling molecule in the innate immune system. While its
activation is crucial for anti-pathogen and anti-tumor responses, aberrant or chronic STING
activation can contribute to autoinflammatory and autoimmune diseases.[2][3] Targeted
degradation of STING via the PROTAC approach offers a promising therapeutic strategy to
downregulate this pathway.[1]
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PROTAC STING Degrader-2: Structure and
Properties

PROTAC STING Degrader-2 is a covalent degrader that targets the STING protein for
degradation by recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[4] Its key
characteristics are summarized in the table below.

Property Value Reference
CAS Number 3023095-61-3 [5]
Molecular Formula C74H79FN10015S3 [5]
Degradation Potency (DC50) 0.53 uM [4]
Maximum Degradation (Dmax)  56.65% [4]

) ) Covalent binding to STING
Mechanism of Action ) [4]16]
and VHL E3 ligase

Structural Components:

e STING-binding Ligand: The warhead of PROTAC STING Degrader-2 is based on an N-
sulfonyl pyridone probe, which is designed to covalently target tyrosine residues on the
STING protein.[4]

o E3 Ligase Ligand: The degrader utilizes a ligand that recruits the VHL E3 ubiquitin ligase.[4]

o Linker: A chemical linker connects the STING-binding moiety and the VHL ligand, optimizing
the formation of a stable ternary complex between STING and the VHL E3 ligase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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